Cas no 7557-04-2 (8-Chloroquinazoline)

8-Chloroquinazoline is a synthetic heterocyclic compound with significant applications in pharmaceutical and agrochemical industries. It offers unique pharmacophoric properties, making it a versatile building block for the development of novel therapeutic agents. The compound demonstrates high stability and can be synthesized with excellent yields, contributing to its popularity in medicinal chemistry research. Its ability to form various chemical bonds facilitates the creation of diverse molecular structures with potential biological activity.
8-Chloroquinazoline structure
8-Chloroquinazoline structure
Product Name:8-Chloroquinazoline
CAS No:7557-04-2
MF:C8H5ClN2
MW:164.591700315475
MDL:MFCD00956136
CID:826725
PubChem ID:3417816
Update Time:2025-07-28

8-Chloroquinazoline Chemical and Physical Properties

Names and Identifiers

    • 8-Chloroquinazoline
    • 8-chloro-quinazoline
    • CS-0162494
    • AKOS006274002
    • 7557-04-2
    • DTXSID10392307
    • FT-0645683
    • SCHEMBL10765869
    • D94661
    • AS-76621
    • DB-074997
    • SY256818
    • Quinazoline, 8-chloro-
    • MFCD00956136
    • MDL： MFCD00956136
    • Inchi： 1S/C8H5ClN2/c9-7-3-1-2-6-4-10-5-11-8(6)7/h1-5H
    • InChI Key： KOAOERVORSOTKI-UHFFFAOYSA-N
    • SMILES： ClC1=CC=CC2=CN=CN=C21

Computed Properties

  • Exact Mass: 164.01400
  • Monoisotopic Mass: 164.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 1.349
  • Boiling Point: 281°C at 760 mmHg
  • Flash Point: 150.6°C
  • Refractive Index: 1.662
  • PSA: 25.78000
  • LogP: 2.28320

8-Chloroquinazoline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

8-Chloroquinazoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM142327-1g
8-CHLORO-QUINAZOLINE
 7557-04-2 95%
1g
 $729 2021-08-05
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD158509-100mg
8-Chloroquinazoline
 7557-04-2 95%
100mg
 ￥305.0 2023-09-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD158509-250mg
8-Chloroquinazoline
 7557-04-2 95%
250mg
 ￥518.0 2023-09-02
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD158509-1g
8-Chloroquinazoline
 7557-04-2 95%
1g
 ￥1397.0 2024-04-18
Alichem
A189010959-5g
8-Chloroquinazoline
 7557-04-2 95%
5g
 $1393.60 2023-09-01
Alichem
A189010959-10g
8-Chloroquinazoline
 7557-04-2 95%
10g
 $2122.56 2023-09-01
Alichem
A189010959-25g
8-Chloroquinazoline
 7557-04-2 95%
25g
 $3864.56 2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EM789-200mg
8-Chloroquinazoline
 7557-04-2 95+%
200mg
 718.0CNY 2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-EM789-50mg
8-Chloroquinazoline
 7557-04-2 95+%
50mg
 287.0CNY 2021-07-14
ChemScence
CS-0162494-1g
8-Chloroquinazoline
 7557-04-2
1g
 $299.0 2022-04-26

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